Cas no 76758-01-5 (Tritylthiourea)
Tritylthiourea Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N-(triphenylmethyl)-
- Tritylthiourea
- N-Triphenylmethylthiourea
- TRITYLTHIOUREA ---WHITE POWDER---
- Thiourea,(triphenylmethyl)- (9CI)
- Triphenylmethyl-thioharnstoff
- triphenylmethylthiourea
- Trityl-thioharnstoff
- trityl-thiourea
- DOFNIDPLSQZBSU-UHFFFAOYSA-N
- Thiourea, N-(triphenylmethyl)-
- AKOS015839055
- 76758-01-5
- DTXSID30415042
- Triphenylmethylthioharnstoff
- N-(triphenylmethyl)-thiourea
- MFCD00043576
- DB-267053
- SCHEMBL3038981
- 1-tritylthiourea
-
- MDL: MFCD00043576
- Inchi: InChI=1S/C20H18N2S/c21-19(23)22-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H,(H3,21,22,23)
- InChI Key: DOFNIDPLSQZBSU-UHFFFAOYSA-N
- SMILES: NC(NC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)=S
Computed Properties
- Exact Mass: 318.11900
- Monoisotopic Mass: 318.119069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1
- XLogP3: 4.2
Experimental Properties
- Density: 1.193
- Boiling Point: 493.1°C at 760 mmHg
- Flash Point: 252°C
- Refractive Index: 1.66
- PSA: 70.14000
- LogP: 4.90290
Tritylthiourea Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Tritylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB357807-1 g |
N-Triphenylmethylthiourea; . |
76758-01-5 | 1 g |
€141.50 | 2023-07-19 | ||
| abcr | AB357807-5 g |
N-Triphenylmethylthiourea; . |
76758-01-5 | 5 g |
€390.80 | 2023-07-19 | ||
| TRC | T890060-250mg |
Tritylthiourea |
76758-01-5 | 250mg |
$ 201.00 | 2023-09-05 | ||
| TRC | T890060-2.5g |
Tritylthiourea |
76758-01-5 | 2.5g |
$ 1608.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-475078-250mg |
Tritylthiourea, |
76758-01-5 | 250mg |
¥2858.00 | 2023-09-05 | ||
| abcr | AB357807-1g |
N-Triphenylmethylthiourea; . |
76758-01-5 | 1g |
€141.50 | 2025-04-16 | ||
| abcr | AB357807-5g |
N-Triphenylmethylthiourea; . |
76758-01-5 | 5g |
€390.80 | 2025-04-16 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-475078-250 mg |
Tritylthiourea, |
76758-01-5 | 250MG |
¥2,858.00 | 2023-07-11 | ||
| 1PlusChem | 1P008PUC-1g |
Thiourea,N-(triphenylmethyl)- |
76758-01-5 | 1g |
$114.00 | 2024-04-21 | ||
| 1PlusChem | 1P008PUC-5g |
Thiourea,N-(triphenylmethyl)- |
76758-01-5 | 5g |
$303.00 | 2024-04-21 |
Tritylthiourea Suppliers
Tritylthiourea Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Tritylthiourea
Comprehensive Guide to Tritylthiourea (CAS No. 76758-01-5): Properties, Applications, and Market Insights
Tritylthiourea (CAS No. 76758-01-5) is a specialized organic compound widely recognized for its unique chemical properties and versatile applications in research and industrial processes. This compound, characterized by the presence of a trityl group and a thiourea moiety, has garnered significant attention in recent years due to its role in organic synthesis, pharmaceutical intermediates, and material science. In this article, we delve into the molecular structure, key properties, and emerging applications of Tritylthiourea, while also exploring its market trends and relevance to current scientific advancements.
The molecular formula of Tritylthiourea is C20H19N2S, with a molecular weight of 319.44 g/mol. Its structure features a triphenylmethyl (trityl) group attached to a thiourea functional group, which contributes to its stability and reactivity in various chemical reactions. This compound is typically a white to off-white crystalline powder, soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), but sparingly soluble in water. Researchers often utilize Tritylthiourea as a protecting group or a ligand in coordination chemistry due to its ability to form stable complexes with metal ions.
One of the most prominent applications of Tritylthiourea is in the field of peptide synthesis. The trityl group serves as an effective amine-protecting group, enabling selective reactions during the construction of complex peptide chains. This property is particularly valuable in the development of therapeutic peptides and bioconjugates, which are increasingly sought after in modern drug discovery. Additionally, Tritylthiourea derivatives have shown potential as catalysts in asymmetric synthesis, contributing to the production of enantiomerically pure compounds essential for pharmaceuticals.
In recent years, the demand for Tritylthiourea has risen in parallel with advancements in green chemistry and sustainable synthesis. Scientists are exploring its use in metal-free catalysis and environmentally benign reaction conditions, aligning with global efforts to reduce hazardous chemical usage. For instance, Tritylthiourea-based catalysts have demonstrated efficacy in carbon-carbon bond formation reactions under mild conditions, minimizing energy consumption and waste generation.
The compound also finds applications in material science, particularly in the development of functional polymers and supramolecular assemblies. Its ability to form hydrogen bonds and coordinate with metal ions makes it a valuable building block for designing smart materials with tunable properties. Researchers are investigating its potential in self-healing polymers and stimuli-responsive systems, which are critical for next-generation technologies in electronics and biomedical engineering.
Market trends indicate a growing interest in Tritylthiourea from both academic and industrial sectors. The compound is increasingly listed in chemical databases and supplier catalogs, reflecting its expanding utility. Key players in the fine chemicals market are scaling up production to meet the rising demand, particularly from pharmaceutical and biotechnology companies. Furthermore, the compound's relevance to AI-driven drug discovery and computational chemistry has positioned it as a valuable tool in modern research workflows.
For researchers working with Tritylthiourea, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Standard laboratory safety practices, including the use of personal protective equipment (PPE), are recommended when handling this chemical. While Tritylthiourea is not classified as hazardous under typical conditions, it is advisable to consult its Material Safety Data Sheet (MSDS) for specific safety guidelines.
In conclusion, Tritylthiourea (CAS No. 76758-01-5) is a multifaceted compound with significant applications in organic synthesis, pharmaceutical research, and material science. Its unique structural features and reactivity make it a valuable asset in both academic and industrial settings. As scientific advancements continue to uncover new uses for this compound, its market presence is expected to grow, solidifying its role in cutting-edge research and innovation.
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